2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide

• Molecular Formula: C21H20BrN3O3S
• Molecular Weight: 474.4 g/mol
• IUPAC Name: 2-[2-bromo-4-[(E)-(4-oxo-2-phenylimino-3-propan-2-yl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetamide
• InChI: InChI=1S/C21H20BrN3O3S/c1-13(2)25-20(27)18(29-21(25)24-15-6-4-3-5-7-15)11-14-8-9-17(16(22)10-14)28-12-19(23)26/h3-11,13H,12H2,1-2H3,(H2,23,26)/b18-11+,24-21?
• InChI Key: CIQDLQQAWOWHHE-DSBLIHRRSA-N
• Isomeric SMILES: CC(C)N1C(=O)/C(=C\C2=CC(=C(C=C2)OCC(=O)N)Br)/SC1=NC3=CC=CC=C3
• SMILES: CC(C)N1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)N)Br)SC1=NC3=CC=CC=C3

Description

2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide, also known as BPTA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BPTA is a member of the thiazolidinone family of compounds, which have been found to have various biological activities. In

Scientific Research Applications

2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has been found to have potential therapeutic applications in various scientific research fields. One of the most promising applications of 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide is in the treatment of cancer. Studies have shown that 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has anti-tumor activity in vitro and in vivo, and it has been found to induce apoptosis in cancer cells. Additionally, 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has been found to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of inflammatory diseases.

Mechanism of Action

The mechanism of action of 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways in cancer cells. 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has been found to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival. Additionally, 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has been found to inhibit the NF-κB pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects
2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has been found to have various biochemical and physiological effects. Studies have shown that 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide can induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth. Additionally, 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has been found to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide is that it has been found to have low toxicity in vitro and in vivo. Additionally, 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has been found to be stable under physiological conditions, which makes it a potential candidate for drug development. However, one of the limitations of 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide is that it has poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide. One of the directions is to investigate the potential of 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide as a therapeutic agent for inflammatory diseases. Additionally, further studies are needed to understand the mechanism of action of 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide and to identify its molecular targets. Furthermore, the development of 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide analogs with improved solubility and bioavailability could lead to the development of more effective cancer therapies.
Conclusion
In conclusion, 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has been found to have anti-tumor activity, anti-inflammatory, and antioxidant properties, which make it a potential candidate for the treatment of cancer and inflammatory diseases. Further research is needed to understand the mechanism of action of 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide and to identify its molecular targets. Additionally, the development of 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide analogs with improved solubility and bioavailability could lead to the development of more effective cancer therapies.

Synthesis Methods

The synthesis of 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide involves the reaction of 2-bromo-4-nitrophenol with N-isopropylthiourea in the presence of potassium carbonate. This reaction leads to the formation of 2-bromo-4-{[3-isopropyl-4-nitro-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenol, which is then reduced with sodium dithionite to yield 2-(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide.